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Compound of Interest

Compound Name: Anthracene-D10

Cat. No.: B048595

Essential Safety and Handling Guide for
Anthracene-D10

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Anthracene-D10 in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development.

Chemical Identifier:

Substance Name: Anthracene-D10

CAS Number: 1719-06-8[1][2][3][4][5]

EC Number: 217-004-5[3][6]

Molecular Formula: C14D10[2][4][6]

Immediate Safety Concerns and First Aid

Anthracene-D10 presents several health hazards that require immediate attention and
preparedness. The primary routes of exposure are inhalation, skin contact, and eye contact.
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Hazard

Description

First Aid Measures

Skin Irritation

Causes skin irritation. Contact
may lead to a phototoxic and
photoallergic response,
characterized by swelling and
blistering upon exposure to UV
light.[7]

In case of contact, immediately
flush skin with plenty of water.
Remove contaminated clothing
and shoes. Seek medical
attention if irritation develops
and persists. Wash clothing

before reuse.[7]

Eye Irritation

Causes serious eye irritation.

[1](6]

Immediately flush eyes with
plenty of water for at least 15
minutes. Remove contact
lenses if present and easy to
do so. Continue rinsing. Seek
medical aid.[7][8]

Respiratory Irritation

May cause respiratory tract
irritation.[1][6][7]

If inhaled, move the person to
fresh air. If not breathing, give
artificial respiration. If
breathing is difficult, provide
oxygen. Seek medical

attention.[7]

Ingestion

May cause gastrointestinal
irritation with symptoms such
as nausea, vomiting, and
diarrhea.[7]

If swallowed, do not induce
vomiting unless directed by
medical personnel. Never give
anything by mouth to an
unconscious person. Seek

medical aid.[7]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Anthracene-D10 to

minimize exposure and ensure personal safety.
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PPE Category

Specifications

Rationale

Hand Protection

Wear appropriate chemical-
resistant gloves. Inspect
gloves prior to use and use
proper glove removal

technique.

To prevent skin contact and
irritation.[6][9]

Eye Protection

Safety glasses with side-
shields conforming to EN166
or NIOSH-approved safety

goggles.

To protect eyes from dust
particles and potential

splashes.[6]

Respiratory Protection

For nuisance exposures, use a
type P95 (US) or type P1 (EU
EN 143) particle respirator. For
higher exposures, use type
ABEK-P2 (EU EN 143)

respirator cartridges.

To prevent inhalation of dust

and aerosols.[6]

Body Protection

Wear impervious clothing. The
type of protective equipment

must be selected according to
the concentration and amount
of the dangerous substance at

the specific workplace.

To protect skin from exposure
and contamination of personal
clothing.[6]

Operational Handling Protocol

Adherence to a strict operational protocol is crucial for the safe handling of Anthracene-D10.

1. Engineering Controls:

[6]

Work in a well-ventilated area.[1][7]

Use a laboratory fume hood or provide appropriate exhaust ventilation where dust is formed.

Ensure an eyewash station and safety shower are readily accessible.[7]
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2. Handling Procedures:

¢ Avoid formation of dust and aerosols.[6]

e Minimize dust generation and accumulation.[7]

e Avoid contact with skin, eyes, and clothing.[6][7]

» Wash hands thoroughly after handling and before breaks or meals.[6][7]
» Keep the container tightly closed when not in use.[1][7]

o Store in a cool, dry, well-ventilated area away from incompatible substances and protected
from light.[7]

3. Spill Management:

 In case of a spill, immediately evacuate the area.
o Wear appropriate PPE as outlined above.

e Avoid generating dust.

e Vacuum or sweep up the material and place it into a suitable, closed container for disposal.

[6][7]

o Ventilate the area after clean-up is complete.

Disposal Plan

Proper disposal of Anthracene-D10 and contaminated materials is essential to prevent
environmental contamination.

» Waste Classification: Anthracene-D10 is very toxic to aquatic life with long-lasting effects.[1]
[6][8] It should be treated as hazardous waste.

» Disposal Method: Dispose of contents and container in accordance with local, regional,
national, and international regulations.[8][9] Do not allow the chemical to enter the
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environment, drains, or sewage systems.[1][6][7]

o Contaminated Materials: All contaminated PPE, spill cleanup materials, and empty
containers should be placed in a sealed, labeled container and disposed of as hazardous

waste.

Experimental Workflow for Handling Anthracene-
D10

The following diagram illustrates the standard workflow for safely handling Anthracene-D10 in
a laboratory setting.
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Caption: Workflow for Safe Handling of Anthracene-D10.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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